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Compound of Interest

Compound Name: Milneb

Cat. No.: B1214706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Milneb, a member of the alkylenebis(dithiocarbamate) class of fungicides, has been utilized in

agriculture for the control of a broad spectrum of fungal pathogens.[1] This technical guide

provides a comprehensive overview of Milneb, detailing its chemical properties, mechanism of

action, toxicological profile, and the experimental protocols for its evaluation. Dithiocarbamates

are characterized by their multi-site mode of action, which confers a low risk of resistance

development in fungal populations.[2]

Chemical and Physical Properties
Milneb is an organosulfur compound with a complex polymeric structure.[1][3] Its chemical

identity and physical characteristics are summarized in the table below.
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Property Value Reference

IUPAC Name

3-[2-(4,6-dimethyl-2-

sulfanylidene-1,3,5-

thiadiazinan-3-yl)ethyl]-4,6-

dimethyl-1,3,5-thiadiazinane-2-

thione

[3]

CAS Number 3773-49-7 [3]

Molecular Formula C12H22N4S4 [3]

Molecular Weight 350.6 g/mol [3]

Appearance
Yellow powder or crystalline

solid
[4]

Solubility in Water
6 mg/L (estimated for Maneb,

a related compound)
[5]

Melting Point

Decomposes before melting at

approximately 192°C (for

Maneb)

[5]

Vapor Pressure Negligible at 20°C (for Maneb) [5]

Mechanism of Action
The fungicidal activity of alkylenebis(dithiocarbamates) like Milneb is attributed to their multi-

site inhibitory action within the fungal cell. This broad-based mechanism makes it difficult for

fungi to develop resistance. The primary modes of action include:

Enzyme Inhibition: Dithiocarbamates are known to inhibit a variety of enzymes, particularly

those with sulfhydryl groups. They achieve this by chelating essential metal ions, such as

copper and zinc, which are cofactors for many enzymes. This disrupts critical metabolic

pathways.

Disruption of Cellular Respiration: These fungicides can interfere with mitochondrial function,

leading to impaired cellular respiration.
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Reaction with Thiol Compounds: Dithiocarbamates can be metabolized into isothiocyanates,

which are highly reactive with vital thiol-containing compounds within the fungal cell, leading

to widespread cellular dysfunction.

Signaling Pathways
While the direct effects of Milneb on specific signaling pathways are not extensively

documented, the known mechanisms of dithiocarbamates suggest potential interference with

key cellular signaling cascades that regulate growth, proliferation, and survival. For instance,

disruption of cellular metabolism and induction of oxidative stress can impact pathways such as

mTOR and PI3K/Akt, which are central regulators of cell growth and are responsive to cellular

stress and nutrient availability.[6][7][8]
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Caption: Potential impact of dithiocarbamates on the PI3K/Akt/mTOR signaling pathway.

Toxicological Profile
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The acute toxicity of dithiocarbamates is generally considered to be low. However, chronic

exposure may pose health risks. The toxicological data for Maneb, a closely related

alkylenebis(dithiocarbamate), is often used as a reference.

Metric
Value (for
Maneb)

Route Species Reference

LD50 >5000 mg/kg Oral Rat [5]

LC50 (96h) 1 mg/L Aquatic Bluegill sunfish [5]

LC50 (48h) 1.9 mg/L Aquatic Rainbow trout [5]

Note: LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested

population.[9] LC50 (Lethal Concentration, 50%) is the concentration in water that is lethal to

50% of a test population.

Environmental Fate
Alkylenebis(dithiocarbamates) are known to degrade in the environment. Their persistence in

soil and water is influenced by factors such as pH, temperature, and microbial activity. A

significant degradation product of ethylenebis(dithiocarbamates) is ethylenethiourea (ETU),

which is of toxicological concern.

Experimental Protocols
Synthesis of Alkylenebis(dithiocarbamates)
A general method for the synthesis of dithiocarbamates involves the reaction of a primary or

secondary amine with carbon disulfide in an alkaline solution. For

alkylenebis(dithiocarbamates) like Milneb, this would involve a diamine.

Materials:

Ethylenediamine

Carbon disulfide (CS2)

Sodium hydroxide (NaOH) or another suitable base
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A suitable solvent (e.g., water, ethanol)

A manganese salt (for Maneb) or other appropriate metal salt

Procedure:

Dissolve ethylenediamine in the chosen solvent in a reaction vessel.

Cool the solution in an ice bath.

Slowly add carbon disulfide to the cooled amine solution while stirring. An exothermic

reaction will occur.

Add a solution of sodium hydroxide to maintain alkaline conditions and facilitate the

formation of the dithiocarbamate salt.

To form the metal complex (e.g., Maneb), a solution of a soluble manganese salt (e.g.,

manganese(II) sulfate) is added to the reaction mixture.

The resulting precipitate of the alkylenebis(dithiocarbamate) fungicide is then filtered,

washed, and dried.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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